Cas no 1306738-35-1 (2-[(4-Methyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide)

• Product Name: 2-[(4-Methyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide
• CAS No: 1306738-35-1
• MF: C₁₃H₁₈N₆OS
• MW: 306.386620044708
• MDL: MFCD19103394
• CID: 4693377
• Update Time: 2025-06-26

2-[(4-Methyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide
• 2-((4-Methyl-5-((p-tolylamino)methyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazide
• 2-[(4-Methyl-5-([(4-methylphenyl)amino]methyl)-4h-1,2,4-triazol-3-yl)thio]acetohydrazide
• T4668
• 2-[(4-methyl-5-{[(4-methylphenyl)amino]methyl}-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• acetic acid, [[4-methyl-5-[[(4-methylphenyl)amino]methyl]-4H-1,2,4-tr
• 2-[(4-Methyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide

• MDL： MFCD19103394
• Inchi： 1S/C13H18N6OS/c1-9-3-5-10(6-4-9)15-7-11-17-18-13(19(11)2)21-8-12(20)16-14/h3-6,15H,7-8,14H2,1-2H3,(H,16,20)
• InChI Key： MTIMCFRYJVXNMK-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)C1=NN=C(CNC2C=CC(C)=CC=2)N1C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 337
• Topological Polar Surface Area: 123

2-[(4-Methyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide Security Information

• HazardClass：IRRITANT

Additional information on 2-[(4-Methyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide

2-[(4-Methyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide

The compound 2-[(4-Methyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide (CAS No. 1306738-35-1) is a highly specialized organic compound with a complex structure that combines elements of heterocyclic chemistry and sulfur-based functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Structural Analysis and Synthesis

The molecular structure of this compound is characterized by a triazole ring system, which is a five-membered heterocycle containing two nitrogen atoms and one sulfur atom. The triazole ring is further substituted with a methyl group at position 4 and a [(4-methylphenyl)amino]methyl group at position 5. The thioacetohydrazide group attached to the triazole ring introduces additional functional complexity, making this compound a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic substitutions and condensation reactions. Researchers have optimized reaction conditions to enhance yield and purity, making this compound more accessible for large-scale production.

Chemical Properties and Stability

Studies on the chemical properties of 2-[(4-Methyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide have revealed its high stability under various environmental conditions. The compound exhibits good thermal stability up to 200°C and is resistant to hydrolysis under neutral pH conditions. These properties make it suitable for applications in harsh chemical environments.

Additionally, the compound's solubility in organic solvents such as dichloromethane and THF has been extensively studied. Its solubility characteristics are crucial for its application in drug delivery systems and polymer formulations.

Applications in Pharmaceutical Research

The compound has shown promising results in preclinical studies as a potential drug candidate for treating chronic inflammatory diseases. Its ability to modulate key inflammatory pathways has been validated in vitro using human cell lines.

Recent research has also explored its potential as an anti-cancer agent. Studies conducted on tumor-bearing mice models have demonstrated its ability to inhibit tumor growth without significant toxicity to healthy cells.

Environmental Impact and Safety Profile

Evaluations of the environmental impact of 2-[(4-Methyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide have been conducted to assess its biodegradability and potential toxicity to aquatic life. Results indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint.

Toxicological studies have also confirmed that the compound exhibits low acute toxicity when administered orally or dermally. These findings underscore its safety profile for use in consumer products and industrial applications.

Future Directions and Research Opportunities

The versatility of 2-[(4-Methyl-5-{[(4-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide opens up numerous avenues for further research and development. Ongoing studies are focused on optimizing its pharmacokinetic properties to enhance bioavailability when used as a drug candidate.

In the field of materials science, researchers are exploring its potential as a precursor for advanced materials such as conductive polymers and nanocomposites. Its unique electronic properties make it an attractive candidate for applications in electronics and energy storage devices.

In conclusion, 2-[(4-Methyl